7-(3-Chloropropyl)-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine

• Molecular Formula: C9H12ClF3N4
• Molecular Weight: 268.67 g/mol
• IUPAC Name: 7-(3-chloropropyl)-3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C9H12ClF3N4/c10-2-1-3-16-4-5-17-7(6-16)14-15-8(17)9(11,12)13/h1-6H2
• InChI Key: SOXBVLUPTNPBKB-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2C(F)(F)F)CN1CCCCl

Description

7-(3-Chloropropyl)-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine is a useful research compound. Its molecular formula is C9H12ClF3N4 and its molecular weight is 268.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine (1.90 g) in DMF (10 mL) was added K2CO3 (2.35 g) and 1-bromo-3-chloropropane (1.70 mL) at rt. The reaction mixture was heated at 80° C. for 3 h, diluted with water and extracted with ethyl acetate. The combined organic phases were dried over anhydrous Na2SO4 for 1 h, and filtered. The filtrate was concentrated in vacuo and the residue was chromatographed with a silica gel column (eluting agent: 30:1 (v/v) DCM/MeOH) to give the title compound as transparent liquid (0.68 g, 30.00%).